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Compound of Interest

Compound Name: Chrysophanol tetraglucoside

Cat. No.: B8085431

Chrysophanol Tetraglucoside: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Chrysophanol tetraglucoside, a
natural compound with recognized therapeutic potential. This document collates essential
chemical data, summarizes its biological activities, and presents relevant experimental
methodologies to support further research and development.

Core Chemical and Physical Data

Chrysophanol tetraglucoside is a glycosidic derivative of chrysophanol, an anthraquinone.
Key quantitative data for this compound are summarized below.

Parameter Value References
CAS Number 120181-08-0 [11[21[3]14]
Molecular Weight 902.8 g/mol [L1[3][5][6]
Molecular Formula C39H50024 [11[31[5][6]

Biological Activity and Therapeutic Potential
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Chrysophanol tetraglucoside has demonstrated notable biological activities, primarily as an
anti-hypolipidemic and antibacterial agent.[2][5] These properties suggest its potential
application in managing metabolic disorders and infectious diseases.

Experimental Protocols

Detailed experimental methodologies for evaluating the biological activity of compounds from
Cassia seeds, including anthraquinones like chrysophanol derivatives, have been described in
the scientific literature. The following sections outline key experimental approaches based on
published research.

Antibacterial Activity Assessment

The antibacterial effects of Chrysophanol tetraglucoside can be determined using
established methods as described by Hatano et al. (1999) in their study on constituents of
Cassia seeds.

Workflow for Antibacterial Susceptibility Testing
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Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) of
Chrysophanol tetraglucoside.

Hypolipidemic Activity Evaluation

The hypolipidemic effects of Chrysophanol tetraglucoside can be investigated in animal
models, as demonstrated in the study by Patil et al. (2004) on the seeds of Cassia tora.

Workflow for In Vivo Hypolipidemic Activity Assay
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Caption: Workflow for assessing the in vivo hypolipidemic activity of Chrysophanol
tetraglucoside.

Signaling Pathways

Currently, detailed signaling pathways specifically elucidated for Chrysophanol
tetraglucoside are not extensively documented in publicly available literature. The primary
reported activities are anti-hypolipidemic and antibacterial. The mechanisms underlying these
effects are likely complex and may involve multiple targets. Future research is warranted to
explore the precise molecular signaling pathways modulated by this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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